Benzocaine Methanethiosulfonate

Specification

• CAS No.: 212207-24-4
• Molecular Formula: C10H13NO4S2
• Molecular Weight: 275.3 g/mol
• IUPAC Name: 2-methylsulfonylsulfanylethyl 4-aminobenzoate
• Standard InChI: InChI=1S/C10H13NO4S2/c1-17(13,14)16-7-6-15-10(12)8-2-4-9(11)5-3-8/h2-5H,6-7,11H2,1H3
• Standard InChI Key: BFIKQFVRUBGWRC-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)SCCOC(=O)C1=CC=C(C=C1)N
• Canonical SMILES: CS(=O)(=O)SCCOC(=O)C1=CC=C(C=C1)N

Introduction

Benzocaine Methanethiosulfonate is a chemical compound formed by the reaction of benzocaine, a local anesthetic, with methanethiosulfonate, a sulfhydryl-reactive group. This compound is notable for its potential applications in pharmacology, particularly in enhancing the efficacy and stability of local anesthetics.

Mechanism of Action

Benzocaine Methanethiosulfonate functions primarily as a local anesthetic. It acts by binding to voltage-gated sodium channels in nerve cells, preventing the influx of sodium ions, which is crucial for the initiation and propagation of nerve impulses. This mechanism is similar to that of its parent compound, benzocaine, but with enhanced properties due to the methanethiosulfonate group.

Key Findings from Research

• Binding Affinity: The compound demonstrates a significant reduction in peak sodium currents when applied to cardiac sodium channels, indicating effective binding and action on these channels.

• Stabilization of Inactivated State: Research shows that Benzocaine Methanethiosulfonate can stabilize the inactivated state of sodium channels more effectively than benzocaine alone, leading to prolonged anesthetic effects.

Pharmacological Applications

Benzocaine Methanethiosulfonate has potential applications in various medical fields due to its enhanced anesthetic properties:

• Topical Anesthesia: It can be used as a topical anesthetic for procedures involving mucosal surfaces.

• Cardiac Applications: Due to its effects on cardiac sodium channels, it may have implications in treating certain cardiac conditions where modulation of these channels is beneficial.

Research Findings and Data Tables

The following table summarizes key research findings related to Benzocaine Methanethiosulfonate:

Study Reference	Experimental Conditions	Findings
	Human heart sodium channels	MTS-L0-BZ reduced peak currents significantly and irreversibly modified channels.
	Rat skeletal muscle sodium channels	MTS-L0-BZ showed reversible effects, indicating selective action on specific channel types.
	Voltage dependence studies	MTS-L0-BZ shifted steady-state inactivation curves significantly, demonstrating its stabilizing effect on sodium channels.